Cas no 918407-66-6 (1H-1,2,3-Triazole, 4,5-diethyl-1-phenyl-)

1H-1,2,3-Triazole, 4,5-diethyl-1-phenyl- structure
918407-66-6 structure
Product Name:1H-1,2,3-Triazole, 4,5-diethyl-1-phenyl-
CAS No:918407-66-6
MF:C12H15N3
MW:201.267602205276
CID:776734
PubChem ID:71427338
Update Time:2025-04-19

1H-1,2,3-Triazole, 4,5-diethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole, 4,5-diethyl-1-phenyl-
    • 4,5-diethyl-1-phenyltriazole
    • 918407-66-6
    • 4,5-Diethyl-1-phenyl-1H-1,2,3-triazole
    • DTXSID40846080
    • Inchi: 1S/C12H15N3/c1-3-11-12(4-2)15(14-13-11)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
    • InChI Key: JWMOOCRTPIUCHW-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C(CC)=C(CC)N=N1

Computed Properties

  • Exact Mass: 201.126597491g/mol
  • Monoisotopic Mass: 201.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 30.7Ų
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